Cas no 2127390-68-3 (24-Chloro-3,6,9,12,15,18-hexaoxatetracosanoic acid)

24-Chloro-3,6,9,12,15,18-hexaoxatetracosanoic acid is a polyethylene glycol (PEG)-based carboxylic acid derivative featuring a terminal chloro group and a hexaethylene glycol spacer. This compound is valued for its bifunctional reactivity, enabling conjugation with nucleophiles via the chloro group while the carboxylic acid permits further derivatization or coupling to amine-containing molecules. The PEG spacer enhances solubility in aqueous and organic media, making it suitable for applications in bioconjugation, polymer chemistry, and surface modification. Its well-defined structure and functional versatility make it a useful intermediate in pharmaceutical research, material science, and nanotechnology. The chloro group’s reactivity allows for selective modifications under mild conditions, ensuring compatibility with sensitive substrates.

24-Chloro-3,6,9,12,15,18-hexaoxatetracosanoic acid structure

2127390-68-3 structure

Product Name:24-Chloro-3,6,9,12,15,18-hexaoxatetracosanoic acid

CAS No:2127390-68-3

MF:C₁₈H₃₅ClO₈

MW:414.918706178665

CID:4760572

PubChem ID:129072796

Update Time:2026-02-26

24-Chloro-3,6,9,12,15,18-hexaoxatetracosanoic acid Chemical and Physical Properties

Names and Identifiers

- 24-Chloro-3,6,9,12,15,18-hexaoxatetracosanoic acid
- CS-0047677
- D72912
- Acetic acid, 2-[(21-chloro-3,6,9,12,15-pentaoxaheneicos-1-yl)oxy]-
- AKOS037651083
- 2-[2-[2-[2-[2-[2-(6-chlorohexoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetic acid
- 2127390-68-3
- SCHEMBL18788310
- Inchi： 1S/C18H35ClO8/c19-5-3-1-2-4-6-22-7-8-23-9-10-24-11-12-25-13-14-26-15-16-27-17-18(20)21/h1-17H2,(H,20,21)
- InChI Key： OFDMELCRHFYNRK-UHFFFAOYSA-N
- SMILES： ClCCCCCCOCCOCCOCCOCCOCCOCC(=O)O

Computed Properties

Exact Mass: 414.2020458g/mol
Monoisotopic Mass: 414.2020458g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 27
Rotatable Bond Count: 23
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 92.7

24-Chloro-3,6,9,12,15,18-hexaoxatetracosanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM558179-100mg	24-Chloro-3,6,9,12,15,18-hexaoxatetracosanoic acid	2127390-68-3	95%+	100mg	$374	2023-02-02
Chemenu	CM558179-250mg	24-Chloro-3,6,9,12,15,18-hexaoxatetracosanoic acid	2127390-68-3	95%+	250mg	$624	2023-02-02
Chemenu	CM558179-1g	24-Chloro-3,6,9,12,15,18-hexaoxatetracosanoic acid	2127390-68-3	95%+	1g	$1373	2023-02-02
Key Organics Ltd	CS-15834-100MG	24-Chloro-3,6,9,12,15,18-hexaoxatetracosanoic acid	2127390-68-3	>95%	100mg	£364.19	2025-02-08
Key Organics Ltd	CS-15834-1G	24-Chloro-3,6,9,12,15,18-hexaoxatetracosanoic acid	2127390-68-3	>95%	1g	£1295.00	2025-02-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1118317-100mg	24-Chloro-3,6,9,12,15,18-hexaoxatetracosanoic acid	2127390-68-3	95%	100mg	￥3255.00	2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1118317-250mg	24-Chloro-3,6,9,12,15,18-hexaoxatetracosanoic acid	2127390-68-3	95%	250mg	￥6265.00	2023-11-21
Aaron	AR01WU81-100mg	24-Chloro-3,6,9,12,15,18-hexaoxatetracosanoic acid	2127390-68-3	95%	100mg	$1344.00	2025-02-12
Aaron	AR01WU81-250mg	24-Chloro-3,6,9,12,15,18-hexaoxatetracosanoic acid	2127390-68-3	95%	250mg	$2237.00	2025-02-12
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